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Technical Support Center: Stability of Samples
with Lithium Heparin Salt
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the best practices for handling and storing blood samples

collected in tubes containing Lithium Heparin salt. Adherence to these guidelines is critical for

ensuring the stability of the samples and the accuracy of experimental results.

Troubleshooting Guide
This guide addresses specific issues that may arise during sample handling and storage,

providing actionable solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3069500?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Recommended Action

Unexpectedly high potassium,

phosphate, or lactate

dehydrogenase (LDH) levels.

Delayed centrifugation or

prolonged storage of whole

blood at room temperature.

For critical analytes like

potassium, it is recommended

to analyze the sample as soon

as possible. If immediate

analysis is not possible,

centrifuge the sample to

separate plasma from cells.

For future samples, ensure

centrifugation occurs within 2

hours of collection.[1]

Inaccurate glucose readings.
Glycolysis due to delayed

processing of the sample.

For accurate glucose

measurement, plasma should

be separated from cells

promptly. If a delay is

unavoidable, samples should

be refrigerated at 2-8°C to

slow down glycolysis.[2]

Hemolysis (pink or red

plasma).

Improper sample collection

technique (e.g., vigorous

shaking, small gauge needle)

or exposure to extreme

temperatures.

Review and optimize

phlebotomy technique. Ensure

gentle mixing of the sample by

inverting the tube 8-10 times.

Avoid shaking.[3] Do not

freeze whole blood samples.

Analyte concentrations are

outside of the expected range

after refrigerated storage.

The specific analyte may not

be stable for the extended

storage period at 2-8°C.

Refer to the analyte stability

data tables below to confirm

the stability of the specific

analyte under the storage

conditions used. Plan

experiments accordingly to

minimize storage time for less

stable analytes.
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Sample was accidentally left at

room temperature for several

hours before refrigeration.

Delayed refrigeration can

impact the stability of several

analytes.

Document the duration the

sample was at room

temperature. For certain tests,

the sample may still be viable.

For instance, many common

biochemical analytes are

stable in whole blood for up to

6-12 hours at room

temperature.[4][5] However, for

time- and temperature-

sensitive analytes, it is

advisable to recollect the

sample if possible.

Frequently Asked Questions (FAQs)
Q1: What is the ideal storage temperature for lithium heparin tubes before blood collection?

A1: Lithium heparin tubes should be stored at 4–25°C (40–77°F) and protected from direct

sunlight before use. Exceeding the maximum recommended storage temperature can impair

the quality of the tube.[1]

Q2: What is the recommended procedure immediately after collecting a blood sample in a

lithium heparin tube?

A2: Immediately after collection, the tube should be at room temperature (17-25°C).[6][7]

Gently invert the tube 8-10 times to ensure thorough mixing of the blood with the heparin

anticoagulant.[3] Avoid vigorous shaking to prevent hemolysis.

Q3: How long can whole blood in a lithium heparin tube be stored at room temperature before

centrifugation?

A3: For most routine biochemical analytes, whole blood in a lithium heparin tube should not

remain at room temperature for more than 3 hours after collection.[6][7] However, some studies

have shown that many analytes remain stable for up to 6 hours.[4][8] For optimal results, it is

always best to process samples as soon to collection as possible.
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Q4: What is the recommended temperature for transporting lithium heparin samples to the

laboratory?

A4: After the initial holding period at room temperature for 15 minutes post-collection, samples

should be transported to the laboratory under refrigerated conditions (2-8°C) or on ice.[6][7]

Q5: How long can plasma separated from a lithium heparin tube be stored?

A5: The stability of separated plasma depends on the analyte and the storage temperature.

Many common analytes are stable for up to 48 hours when stored refrigerated (2-8°C).[2][9]

For long-term storage, freezing at -20°C or lower is typically required, but stability at this

temperature varies significantly between analytes.

Q6: Can I freeze whole blood collected in a lithium heparin tube?

A6: No, you should not freeze whole blood samples as this will cause hemolysis (rupturing of

red blood cells), which will significantly interfere with the measurement of many analytes,

particularly potassium, LDH, and phosphate.[2]

Data Presentation: Analyte Stability in Lithium
Heparin Plasma
The following tables summarize the stability of various analytes in lithium heparin plasma under

different temperature conditions. The data is presented as the mean percentage change from

the baseline measurement.

Table 1: Stability of Analytes in Whole Blood (Pre-Centrifugation) Stored at Room Temperature
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Analyte Time (hours) Mean Bias (%)
Acceptance
Limit (%)

Stable?

Phosphorus 3 -6.1 4.62 No

Lactate

Dehydrogenase

(LDH)

3 -5.7 5.17 No

Potassium 6 -2.9 4.13 Yes

Data derived

from a study on

24 analytes

measured in

plasma from

lithium heparin

gel tubes stored

at room

temperature

before

centrifugation.[4]

[8]

Table 2: Stability of Analytes in Separated Plasma Stored at Room Temperature
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Analyte Time (hours) Mean Bias (%)
Acceptance
Limit (%)

Stable?

Bicarbonates 6 -19.7 15.4 No

Lactate

Dehydrogenase

(LDH)

4 +6.0 5.17 No

Data derived

from a study on

24 analytes

measured in

plasma from

lithium heparin

gel tubes stored

at room

temperature after

centrifugation.[4]

[8]

Table 3: Maximum Stability (Tmax) of Analytes in Separated Plasma Stored at 2-8°C
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Analyte Maximum Stability

< 8 hours

Total Creatine Kinase (TCK), CK-MB, Troponin I

(TNI), Blood Urea Nitrogen (BUN), Creatinine

(CREAT), Total Bilirubin (TBILI), Alanine

Aminotransferase (ALT), Aspartate

Aminotransferase (AST)

Up to 8 hours Phosphorus (PHOS), Direct Bilirubin (DBILI)

Up to 16 hours Potassium (K), Glucose (GLU)

Up to 24 hours Carbon Dioxide (CO2)

Up to 3 days Albumin (ALB)

Up to 4 days

Sodium (NA), Chloride (CL), Calcium (CA),

Magnesium (MG), Total Protein (TP), Alkaline

Phosphatase (ALP), Amylase (AMY), Lipase

(LIP)

Based on a study determining the maximum

time-dependent stability of 22 chemistry

analytes in lithium-heparin plasma specimens

stored at refrigerator temperature.[10]

Experimental Protocols
Protocol for Assessing Analyte Stability in Lithium Heparin Plasma

This protocol outlines a general procedure for evaluating the stability of specific analytes in

lithium heparin plasma under different storage conditions.

1. Sample Collection:

Collect venous blood from healthy volunteers into lithium heparin tubes (e.g., Greiner Bio-

One, BD Vacutainer®).

Ensure tubes are filled to the appropriate volume.
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Immediately after collection, gently invert the tubes 8-10 times to mix the blood with the

anticoagulant.[3]

2. Baseline Measurement (T=0):

Within 30 minutes of collection, centrifuge the tubes (e.g., at 1,885 g for 10 minutes at 17°C).

[8]

Immediately analyze the plasma for the analytes of interest to establish baseline

concentrations.

3. Sample Storage:

For whole blood stability testing, store the uncentrifuged tubes at the desired temperature

(e.g., room temperature: 17-25°C).

For separated plasma stability testing, aliquot the plasma from the centrifuged tubes into

secondary tubes and store at the desired temperature (e.g., refrigerated: 2-8°C).

4. Time-Point Analysis:

At predetermined time points (e.g., 2, 4, 6, 24, 48 hours), retrieve the samples from storage.

If testing whole blood stability, centrifuge the tubes at the specified time point to separate the

plasma.

Allow refrigerated samples to return to room temperature before analysis.

Analyze the plasma for the target analytes using a validated clinical chemistry analyzer.

5. Data Analysis:

For each analyte at each time point, calculate the percentage deviation from the baseline

measurement using the formula: % Deviation = [(Value at Tx - Baseline Value) / Baseline

Value] * 100

Compare the percentage deviation to predefined acceptance limits (e.g., based on analytical

variation or clinical significance) to determine the stability of the analyte.
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Caption: Recommended workflow for handling blood samples in Lithium Heparin tubes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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